![molecular formula C17H16N2O4S B252637 2,6-dimethoxy-N-(6-methoxy-1,3-benzothiazol-2-yl)benzamide](/img/structure/B252637.png)
2,6-dimethoxy-N-(6-methoxy-1,3-benzothiazol-2-yl)benzamide
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Overview
Description
2,6-dimethoxy-N-(6-methoxy-1,3-benzothiazol-2-yl)benzamide, also known as DM-BB, is a chemical compound that has gained attention in scientific research due to its potential applications in various fields.
Mechanism of Action
2,6-dimethoxy-N-(6-methoxy-1,3-benzothiazol-2-yl)benzamide exerts its effects through various mechanisms of action. In cancer cells, this compound induces apoptosis by activating the caspase cascade and inhibiting the PI3K/Akt/mTOR pathway. In the brain, this compound reduces oxidative stress and inflammation by activating the Nrf2/ARE pathway and inhibiting the NF-κB pathway. Additionally, this compound has been found to inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-6.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. In cancer cells, this compound inhibits cell proliferation and induces apoptosis. In the brain, this compound reduces oxidative stress and inflammation, which could have potential applications in the treatment of neurodegenerative diseases. Furthermore, this compound has been found to have anti-inflammatory activities, which could have potential applications in the treatment of inflammatory diseases.
Advantages and Limitations for Lab Experiments
2,6-dimethoxy-N-(6-methoxy-1,3-benzothiazol-2-yl)benzamide has several advantages for lab experiments, including its high purity, stability, and solubility in various solvents. However, this compound also has some limitations, including its high cost and limited availability.
Future Directions
There are several future directions for 2,6-dimethoxy-N-(6-methoxy-1,3-benzothiazol-2-yl)benzamide research. Firstly, further studies are needed to elucidate the molecular mechanisms underlying this compound's effects in cancer cells and the brain. Secondly, this compound's potential applications in the treatment of inflammatory diseases should be explored further. Thirdly, the development of more efficient and cost-effective synthesis methods for this compound could increase its availability and facilitate further research. Finally, the potential use of this compound as a therapeutic agent in human clinical trials should be investigated.
Conclusion:
In conclusion, this compound is a chemical compound with potential applications in various fields, including cancer research, neuroprotection, and anti-inflammatory activities. This compound exerts its effects through various mechanisms of action and has several advantages and limitations for lab experiments. Further research is needed to elucidate the molecular mechanisms underlying this compound's effects and to explore its potential applications in the treatment of various diseases.
Synthesis Methods
2,6-dimethoxy-N-(6-methoxy-1,3-benzothiazol-2-yl)benzamide can be synthesized through a multi-step process starting from commercially available starting materials. The synthesis involves the reaction of 6-methoxy-1,3-benzothiazole-2-amine with 2,6-dimethoxybenzoyl chloride in the presence of a base to yield this compound. The purity of the final product can be confirmed using various spectroscopic techniques.
Scientific Research Applications
2,6-dimethoxy-N-(6-methoxy-1,3-benzothiazol-2-yl)benzamide has been studied for its potential applications in various fields, including cancer research, neuroprotection, and anti-inflammatory activities. In cancer research, this compound has been shown to inhibit the growth of cancer cells by inducing apoptosis and cell cycle arrest. Additionally, this compound has been found to have neuroprotective effects by reducing oxidative stress and inflammation in the brain. Furthermore, this compound has been studied for its anti-inflammatory activities, which could have potential applications in the treatment of inflammatory diseases.
Properties
Molecular Formula |
C17H16N2O4S |
---|---|
Molecular Weight |
344.4 g/mol |
IUPAC Name |
2,6-dimethoxy-N-(6-methoxy-1,3-benzothiazol-2-yl)benzamide |
InChI |
InChI=1S/C17H16N2O4S/c1-21-10-7-8-11-14(9-10)24-17(18-11)19-16(20)15-12(22-2)5-4-6-13(15)23-3/h4-9H,1-3H3,(H,18,19,20) |
InChI Key |
XSDNXMYLGQQDQQ-UHFFFAOYSA-N |
SMILES |
COC1=CC2=C(C=C1)N=C(S2)NC(=O)C3=C(C=CC=C3OC)OC |
Canonical SMILES |
COC1=CC2=C(C=C1)N=C(S2)NC(=O)C3=C(C=CC=C3OC)OC |
Origin of Product |
United States |
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